Pipes

Specification

• Description: PIPES is a biological buffer (zwitterionic) designed by Good, et al., and typically referred to as Good’s buffer useful in cell culture media formulations. Selection of biological buffer systems should include the following criteria: exclusion by biological membranes, low absorption between 240-700nm, chemically stable, and stable to temperature and concentration changes. PIPES has pKa (6.76 at 25°C) near the physiological pH which makes it useful in cell culture work.; PIPES is a member of the ethanesulfonic acid buffer series, first introduced by Good et al., developed to meet certain criteria: midrange pKa, maximum water solubility and minimum solubility in all other solvents, minimal salt effects, minimal change in pKa with temperature, chemically and enzymatically stable, minimal absorption in visible or UV spectral range and easily synthesized. Since its pKa at 37 °C is near physiological pH, PIPES has applications in cell culture work.; 2,2'-piperazine-1,4-diylbisethanesulfonic acid is a Good's buffer substance, pKa = 6.8 at 20 ℃. It is a conjugate acid of a 2,2'-piperazine-1,4-diylbisethanesulfonate.
• CAS No.: 5625-37-6
• Molecular Formula: C8H18N2O6S2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 2-[4-(2-sulfoethyl)piperazin-1-yl]ethanesulfonic acid
• Standard InChI: InChI=1S/C8H18N2O6S2/c11-17(12,13)7-5-9-1-2-10(4-3-9)6-8-18(14,15)16/h1-8H2,(H,11,12,13)(H,14,15,16)
• Standard InChI Key: IHPYMWDTONKSCO-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCS(=O)(=O)O)CCS(=O)(=O)O
• Canonical SMILES: C1C[NH+](CC[NH+]1CCS(=O)(=O)[O-])CCS(=O)(=O)[O-]